Cas no 1018592-59-0 (4-(4-Fluoro-1H-indol-3-yl)butan-2-amine)

• Product Name: 4-(4-Fluoro-1H-indol-3-yl)butan-2-amine
• CAS No: 1018592-59-0
• MF: C₁₂H₁₅FN₂
• MW: 206.259306192398
• CID: 5264992
• PubChem ID: 82021344
• Update Time: 2025-05-23

4-(4-Fluoro-1H-indol-3-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Fluoro-1H-indol-3-yl)butan-2-amine
• 1H-Indole-3-propanamine, 4-fluoro-α-methyl-

• Inchi： 1S/C12H15FN2/c1-8(14)5-6-9-7-15-11-4-2-3-10(13)12(9)11/h2-4,7-8,15H,5-6,14H2,1H3
• InChI Key： FKIISNVTIFVTRT-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C(=CN2)CCC(C)N

Computed Properties

• Exact Mass: 206.12192665g/mol
• Monoisotopic Mass: 206.12192665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives

Additional information on 4-(4-Fluoro-1H-indol-3-yl)butan-2-amine

4-(4-Fluoro-1H-indol-3-yl)butan-2-amine: A Comprehensive Overview

4-(4-Fluoro-1H-indol-3-yl)butan-2-amine, also known by its CAS number CAS No. 1018592-59-0, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a fluoroindole moiety with a butanamine backbone. The presence of the fluorine atom at the 4-position of the indole ring introduces interesting electronic and steric properties, making this compound a valuable substrate for various chemical transformations and biological studies.

The synthesis of 4-(4-fluoroindol-3-yl)butan-2-amine typically involves a multi-step process, often starting with the preparation of the indole ring followed by fluorination and subsequent coupling reactions. Recent advancements in catalytic methods and asymmetric synthesis have enabled more efficient and selective routes to this compound, enhancing its accessibility for research purposes. The compound's structure allows for diverse functionalization, making it a versatile building block in medicinal chemistry.

In terms of biological activity, 4-(4-fluoroindol-3-yl)butan-2-amine has been explored for its potential in targeting various disease states. For instance, studies have shown that this compound exhibits modulatory effects on G-protein coupled receptors (GPCRs), which are critical in numerous physiological processes. Additionally, its ability to inhibit certain kinases has positioned it as a promising lead compound in anti-cancer drug discovery.

The incorporation of the fluoroindole group into the molecule imparts unique pharmacokinetic properties. Research indicates that this compound demonstrates moderate solubility in aqueous solutions and favorable permeability across biological membranes, which are essential attributes for drug candidates. Furthermore, its metabolic stability has been evaluated in preclinical models, providing insights into its potential as an orally bioavailable therapeutic agent.

Recent breakthroughs in computational chemistry have also facilitated the exploration of 4-(4-fluoroindol-3-yl)butan-2-amine's interactions with biomolecular targets. Molecular docking studies have revealed that this compound can bind effectively to specific pockets on target proteins, suggesting its potential utility in designing drugs with high specificity and efficacy.

In conclusion, 4-(4-fluoroindol-3-yl)butan-2-amine, or CAS No. 1018592-59-0, represents a valuable addition to the arsenal of compounds being investigated for therapeutic applications. Its unique structure, coupled with promising biological activity profiles, underscores its significance in contemporary drug discovery efforts. As research continues to unravel its full potential, this compound is poised to play a pivotal role in advancing novel treatments across various therapeutic areas.